Cas no 2229125-64-6 (3-(nitromethyl)-4,5,6,7-tetrahydro-1-benzothiophene)

3-(Nitromethyl)-4,5,6,7-tetrahydro-1-benzothiophene is a nitro-functionalized heterocyclic compound with a tetrahydrobenzothiophene core. This structure offers versatility as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The nitromethyl group enhances reactivity, enabling selective transformations such as nucleophilic additions or reductions to yield amines or other functionalized derivatives. Its saturated ring system provides stability while maintaining compatibility with further modifications. The compound is valued for its potential in constructing complex molecular frameworks, making it useful in medicinal chemistry and material science applications. Proper handling is required due to the nitro group's sensitivity.
3-(nitromethyl)-4,5,6,7-tetrahydro-1-benzothiophene structure
2229125-64-6 structure
Product Name:3-(nitromethyl)-4,5,6,7-tetrahydro-1-benzothiophene
CAS No:2229125-64-6
MF:C9H11NO2S
MW:197.2541410923
CID:6395487
PubChem ID:165624479
Update Time:2025-10-31

3-(nitromethyl)-4,5,6,7-tetrahydro-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

    • 3-(nitromethyl)-4,5,6,7-tetrahydro-1-benzothiophene
    • 2229125-64-6
    • EN300-1767555
    • Inchi: 1S/C9H11NO2S/c11-10(12)5-7-6-13-9-4-2-1-3-8(7)9/h6H,1-5H2
    • InChI Key: FEDKUBTZACXIJD-UHFFFAOYSA-N
    • SMILES: S1C=C(C[N+](=O)[O-])C2=C1CCCC2

Computed Properties

  • Exact Mass: 197.05104977g/mol
  • Monoisotopic Mass: 197.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 74.1Ų

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Additional information on 3-(nitromethyl)-4,5,6,7-tetrahydro-1-benzothiophene

Research Briefing on 3-(Nitromethyl)-4,5,6,7-tetrahydro-1-benzothiophene (CAS: 2229125-64-6): Recent Advances and Applications

The compound 3-(nitromethyl)-4,5,6,7-tetrahydro-1-benzothiophene (CAS: 2229125-64-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential as a scaffold for drug development.

Recent studies have highlighted the versatility of 3-(nitromethyl)-4,5,6,7-tetrahydro-1-benzothiophene as a key intermediate in the synthesis of novel heterocyclic compounds. Its nitromethyl group and tetrahydrobenzothiophene core make it a valuable building block for the development of pharmacologically active molecules. Researchers have successfully utilized this compound in the synthesis of potential inhibitors targeting various enzymes, including kinases and proteases, which are implicated in diseases such as cancer and neurodegenerative disorders.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives of 3-(nitromethyl)-4,5,6,7-tetrahydro-1-benzothiophene in modulating specific biological pathways. The study employed computational docking simulations and in vitro assays to identify promising candidates with high binding affinity and selectivity. These findings underscore the compound's potential as a lead structure for further optimization and preclinical evaluation.

Another significant development involves the application of 3-(nitromethyl)-4,5,6,7-tetrahydro-1-benzothiophene in the design of prodrugs. Its nitro group can be selectively reduced in vivo, enabling controlled release of active metabolites. This property has been exploited in recent research to enhance the bioavailability and therapeutic index of drug candidates, particularly in the context of targeted drug delivery systems.

Despite these promising advancements, challenges remain in the large-scale synthesis and formulation of 3-(nitromethyl)-4,5,6,7-tetrahydro-1-benzothiophene-based compounds. Current research efforts are focused on optimizing synthetic routes to improve yield and purity while minimizing environmental impact. Additionally, comprehensive toxicological studies are needed to fully assess the safety profile of these compounds before clinical translation.

In conclusion, 3-(nitromethyl)-4,5,6,7-tetrahydro-1-benzothiophene (CAS: 2229125-64-6) represents a promising scaffold in medicinal chemistry with diverse applications. Continued research into its derivatives and mechanisms of action is expected to yield novel therapeutic agents in the coming years. This briefing highlights the need for interdisciplinary collaboration to fully realize the potential of this compound in addressing unmet medical needs.

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